molecular formula C13H18N2O B8702926 3-[(Cyclopentylmethyl)amino]benzamide CAS No. 849731-66-4

3-[(Cyclopentylmethyl)amino]benzamide

Cat. No.: B8702926
CAS No.: 849731-66-4
M. Wt: 218.29 g/mol
InChI Key: YIUMJTAAICPZTH-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

3-[(Cyclopentylmethyl)amino]benzamide is a benzamide derivative characterized by a cyclopentylmethylamine substituent at the 3-position of the benzamide core. The compound’s molecular formula is C₁₃H₁₈N₂O, with a molecular weight of 218.30 g/mol.

Properties

CAS No.

849731-66-4

Molecular Formula

C13H18N2O

Molecular Weight

218.29 g/mol

IUPAC Name

3-(cyclopentylmethylamino)benzamide

InChI

InChI=1S/C13H18N2O/c14-13(16)11-6-3-7-12(8-11)15-9-10-4-1-2-5-10/h3,6-8,10,15H,1-2,4-5,9H2,(H2,14,16)

InChI Key

YIUMJTAAICPZTH-UHFFFAOYSA-N

Canonical SMILES

C1CCC(C1)CNC2=CC=CC(=C2)C(=O)N

Origin of Product

United States

Comparison with Similar Compounds

Key Observations:

  • Conformational Effects : The cyclohexenyl group () introduces a double bond, altering ring conformation and steric interactions compared to the saturated cyclopentyl group .

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.